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Compound of Interest

Compound Name: 2-Bromovaleric acid

Cat. No.: B146089

This guide provides detailed information for researchers, scientists, and drug development
professionals on the safe handling and disposal of waste containing 2-Bromovaleric acid.
Adherence to these protocols is critical for ensuring laboratory safety and environmental
compliance.

Summary of Chemical Data

2-Bromovaleric acid is a corrosive and toxic halogenated organic compound requiring

specialized disposal procedures.[1][2][3] Key properties and safety information are summarized
below.
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Property Value Reference
CAS Number 584-93-0 [2][4]
Molecular Formula C5H9Bro2 [31[5]
Molecular Weight 181.03 g/mol [2][41[5]

Colorless to pale yellow liquid
Appearance _ (2]
with a pungent odor.

Density 1.381 g/mL at 25 °C [21[31[4]
Boiling Point 132-136 °C / 25 mmHg [2][41[6]
Solubility Soluble in water.

Flash Point > 110 °C (230 °F) [2][4]
Hazard Class 8 (Corrosive), 6.1 (Toxic) [21[41[7]
Signal Word Danger [4]

Toxic if swallowed, inhaled, or
] in contact with skin.[3] Causes
Primary Hazards )
severe skin burns and eye

damage.[4]

Frequently Asked Questions (FAQs)

Q1: What is 2-Bromovaleric acid and why is its waste considered hazardous? Al: 2-
Bromovaleric acid (also known as 2-bromopentanoic acid) is a halogenated carboxylic acid.
[1] Its waste is classified as hazardous due to multiple characteristics: it is corrosive, acutely
toxic upon ingestion, inhalation, or skin contact, and as a halogenated organic compound, it
requires specific disposal methods to prevent environmental harm.[2][3][8]

Q2: Can | dispose of 2-Bromovaleric acid waste down the sink? A2: No. Under no
circumstances should organic liquids, especially halogenated organic compounds, be disposed
of down a sink or sewer drain.[8][9] This is prohibited by hazardous waste regulations to
prevent environmental contamination and damage to plumbing infrastructure.[8]
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Q3: How should | store 2-Bromovaleric acid waste before disposal? A3: All 2-Bromovaleric
acid waste must be collected in a designated, leak-proof container with a screw-top cap that
can be tightly sealed.[9] The container must be clearly labeled as "Hazardous Waste:
Halogenated Organic Waste" and list "2-Bromovaleric acid" as a component.[9] Store the
container in a cool, dry, well-ventilated area away from incompatible materials like strong bases
and oxidizing agents.[10]

Q4: Is it necessary to neutralize the acidity of the waste before disposal? A4: While
neutralization can make the waste less corrosive, the resulting solution is still considered
hazardous waste because it contains a regulated brominated organic compound.[11][12] Some
institutional safety protocols may require neutralization of corrosive waste. If you perform
neutralization, it must be done carefully, and the neutralized waste must still be collected for
disposal by a certified hazardous waste contractor.[12][13]

Q5: If | neutralize the waste, is it then safe for drain disposal? A5: No. Neutralizing the acid only
addresses the corrosive characteristic (pH). The solution still contains the toxic, halogenated
organic molecule.[12] Therefore, the neutralized solution must be collected and disposed of as
hazardous aqueous waste.[12]

Q6: What should | do with materials contaminated with 2-Bromovaleric acid, such as gloves,
bench liners, or empty containers? A6: All solid materials that have come into contact with 2-
Bromovaleric acid are considered hazardous waste.[12] This includes personal protective
equipment (PPE), spill cleanup materials, and empty chemical containers. These items should
be collected in a designated solid hazardous waste container and disposed of through your
institution's environmental health and safety (EHS) office.[12]

Troubleshooting Guide
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Issue

Recommended Action

Accidental mixing of 2-Bromovaleric acid waste

with non-halogenated solvent waste.

The entire mixture must now be classified and
treated as halogenated hazardous waste.[9]
Immediately label the container to reflect its new
contents and ensure it is segregated for proper
disposal. The cost of disposing of mixed waste

is significantly higher.[8]

A small spill of 2-Bromovaleric acid occurs in a

fume hood.

Wearing appropriate PPE (gloves, goggles, lab
coat), cover the spill with an inert absorbent
material like sand, silica gel, or a commercial
acid binder.[10] Collect the absorbed material
using non-sparking tools and place it in a
sealed, labeled container for hazardous waste
disposal.[10][12]

The waste container becomes hot or releases

fumes during neutralization.

This indicates a strong exothermic reaction.
Immediately stop adding the neutralizing agent.
If safe to do so, place the container in an ice
bath to cool it down.[13] Ensure the procedure is
being performed within a certified chemical fume
hood to control vapor release.[13] Proceed with
adding the neutralizing agent much more slowly
once the reaction has subsided.

Experimental Protocols

Protocol 1: Waste Collection and Segregation

» Designate a Container: Select a chemically compatible, sealable container (e.g., a high-

density polyethylene jug) exclusively for halogenated organic waste.[8]

» Label Correctly: Before adding any waste, affix a hazardous waste label. Write "Halogenated

Organic Waste" and list all components, including "2-Bromovaleric acid".[9]

» Segregate Waste Streams: Collect all waste containing 2-Bromovaleric acid, including

rinsates from glassware, in this designated container. Do not mix with non-halogenated
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solvents, as this will classify the entire volume as the more expensive-to-dispose-of
halogenated waste.[8][9]

o Store Safely: Keep the waste container closed at all times except when adding waste.[9]
Store it in a designated satellite accumulation area that is well-ventilated and away from
incompatible chemicals.[10]

Protocol 2: Neutralization of Acidic Waste (if required)

Note: This procedure should only be performed by trained personnel in a chemical fume hood
while wearing full PPE, including a face shield.[13]

o Prepare a Base Solution: Prepare a dilute solution of sodium bicarbonate or sodium
carbonate in a separate, larger container.

o Cool the Acid Waste: Place the container of 2-Bromovaleric acid waste into an ice water
bath to dissipate heat generated during neutralization.[13]

o Slow Addition: While stirring the acid waste gently, slowly add the dilute base solution in
small increments.

e Monitor pH: Periodically check the pH of the mixture using pH indicator strips. Continue
adding base until the pH is stable between 6.0 and 8.0.[12]

» Final Disposal: The resulting neutralized solution is still hazardous. Seal the container,
ensure it is properly labeled as "Neutralized Halogenated Waste," and arrange for disposal
through your institution's EHS office.[12]

Visual Workflow for Disposal

The following diagram outlines the decision-making process for the safe disposal of 2-
Bromovaleric acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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